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Get Quote

Torbafylline is an experimental xanthine derivative and phosphodiesterase (PDE) inhibitor. The tables

below summarize its core characteristics and key experimental findings.

Property Description

Drug Class Xanthine derivative; Phosphodiesterase (PDE) inhibitor [1] [2]

Molecular Weight 338.2 - 338.4 Da [3] [1] [4]

CAS Number 105102-21-4 [3] [1] [4]

Primary Target PDE4 (subtypes A, B, D) [3]

Mechanism of
Action

Inhibits PDE4, increasing cAMP levels and activating downstream EPAC/PI3K/Akt
pathway to reduce muscle protein breakdown [2]

Therapeutic
Investigation

Attenuates muscle proteolysis (breakdown) from burn injury, cancer, and sepsis;
improves recovery from muscle atrophy and blood flow in ischemic muscles [1] [2]

[5]
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Study
Type

Dosage & Model Key Efficacy Findings
Key Experimental
Observations

In Vivo
(Rat)

25 mg/kg/day, orally for

3 weeks [1]

Decreased fatigue to 68%;

attenuated reduced blood flow in
ligated muscles [1]

Improved performance

linked to increased lactate
release from ischemic

muscles [1]

In Vivo
(Rat)

25 mg/kg, orally, twice

daily for 2 weeks [1]

Reversed decreased running

time caused by limited blood
supply [1]

-

In Vivo
(Rat)

During 5-week recovery
from hindlimb

suspension-induced
atrophy [5]

Faster recovery of soleus muscle
structure and function; improved

fatigue resistance after 4 weeks
[5]

No effect in preventing
atrophy during suspension

period [5]

In Vitro
& In
Vivo

In burn-injured rats and
TNFα+IFNγ-treated

C2C12 myotubes [2]

Attenuated muscle proteolysis;
increased phospho-Akt levels;

normalized phospho-FOXO1 and
phospho-4E-BP1 [2]

Effect blocked by PI3K or
Epac antagonists, confirming

pathway involvement [2]

Detailed Experimental Protocol

The primary mechanism of Torbafylline was elucidated through a study on burn-induced muscle proteolysis

in rats. The key methodology is summarized below [2]:

In Vivo Model: Rats with burn injuries were treated with Torbafylline.

In Vitro Model: C2C12 myotubes (mouse skeletal muscle cells) treated with inflammatory cytokines
(TNFα and IFNγ) to simulate disease conditions.

Key Measurements:
Muscle Proteolysis: Rate of protein breakdown.

Enzyme Activity: PDE4 activity and cAMP concentrations.
Gene Expression: mRNA levels of TNFα, IL-6, ubiquitin, and E3 ligases (e.g., MAFbx).

Protein Analysis: Phosphorylation levels of Akt, FOXO1, and 4E-BP1, and protein levels of
Epac.

Pathway Blocking: Used specific inhibitors (Rp-cAMPS for cAMP, plus PI3K and Epac antagonists)
to confirm the involvement of each pathway component.
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Torbafylline Mechanism of Action Pathway

The diagram below illustrates the signaling pathway through which Torbafylline reduces muscle protein

breakdown, based on the experimental findings [2].
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Torbafylline Inhibits Muscle Protein Breakdown
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Research Status and Context

Torbafylline remains an experimental compound not approved for clinical use, which explains the lack of

human safety data [3]. Most studies are from the 1990s to early 2000s, and its development status is unclear

[5] [6]. The safety profile of PDE4 inhibitors as a class is characterized by side effects like nausea, vomiting,

and diarrhea, but specific data for Torbafylline is limited to preclinical observations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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